Cas no 203635-54-5 (2-Pyridinamine,3-(1-propyn-1-yl)-)

• Product Name: 2-Pyridinamine,3-(1-propyn-1-yl)-
• CAS No: 203635-54-5
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 241248
• Update Time: 2024-01-26

2-Pyridinamine,3-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine,3-(1-propyn-1-yl)-
• 2-Pyridinamine,3-(1-propynyl)- (9CI)
• 2-Pyridinamine, 3-(1-propynyl)- (9CI)
• 2-Pyridinamine, 3-(1-propyn-1-yl)-

• Inchi： 1S/C8H8N2/c1-2-4-7-5-3-6-10-8(7)9/h3,5-6H,1H3,(H2,9,10)
• InChI Key： AMKKJDKWFNHKFX-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC=C1C#CC

Computed Properties

• Exact Mass: 132.06884
• Monoisotopic Mass: 132.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2

Experimental Properties

• PSA: 38.91